Cas no 1805077-69-3 (3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1805077-69-3
• MF: C₈H₄BrClF₅N
• MW: 324.473077774048
• CID: 4873881
• Update Time: 2025-06-15

3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF5N/c9-2-4-3(7(11)12)1-5(8(13,14)15)16-6(4)10/h1,7H,2H2
• InChI Key： VCWBQQAKVYRWMX-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(C(F)(F)F)C=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine

Research Briefing on 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS: 1805077-69-3)

This research briefing provides an in-depth analysis of the latest advancements and applications of 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS: 1805077-69-3), a highly specialized chemical compound with significant potential in the agrochemical and pharmaceutical industries. The compound's unique structural features, including multiple halogen and fluoromethyl substituents, make it a valuable intermediate for the synthesis of novel active ingredients.

Recent studies have highlighted the compound's role in the development of next-generation pesticides, particularly as a key building block for pyridine-based herbicides. Researchers have demonstrated its efficacy in inhibiting specific enzymatic pathways in target organisms, offering improved selectivity and reduced environmental impact compared to traditional agrochemicals. The bromomethyl group, in particular, has been identified as a critical reactive site for further functionalization.

In the pharmaceutical sector, preliminary investigations suggest potential applications of this compound in medicinal chemistry. Its structural motifs are being explored for the design of enzyme inhibitors targeting various disease pathways. Computational modeling studies have shown promising interactions with several biological targets, though in vivo validation remains ongoing. The presence of multiple fluorine atoms enhances both metabolic stability and membrane permeability, key considerations in drug development.

Synthetic methodologies for 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine have seen significant optimization in recent years. A 2023 publication in the Journal of Fluorine Chemistry detailed an improved, scalable synthesis route with enhanced yield and purity. The process involves selective halogenation and fluorination steps, with careful control of reaction conditions to minimize byproduct formation. Analytical characterization data, including NMR spectra and mass spectrometry results, have been comprehensively documented in recent patent applications.

Safety and handling considerations for this compound have been extensively reviewed in recent regulatory assessments. The material requires specialized storage conditions and handling procedures due to its reactivity and potential health hazards. Current research is focusing on developing safer synthetic alternatives and more sustainable production methods to address these challenges while maintaining the compound's valuable chemical properties.

The commercial landscape for 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine is evolving rapidly, with several major chemical suppliers now offering the compound in research quantities. Market analysts project growing demand in both agrochemical and pharmaceutical applications, though regulatory approvals for end-use products remain a critical factor in its commercial trajectory. Intellectual property surrounding this compound and its derivatives continues to expand, with numerous patent filings in major jurisdictions.

Future research directions include exploring novel derivatives with modified substitution patterns, investigating biological activity in greater depth, and developing more efficient synthetic pathways. Collaborative efforts between academic institutions and industrial partners are expected to accelerate progress in these areas. The compound's versatility suggests it will remain an important focus of research in chemical biology and medicinal chemistry for the foreseeable future.